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Compound of Interest

Compound Name: Sulfo-Cy3(Me)COOH

Cat. No.: B12385879 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Sulfo-Cy3(Me)COOH, a fluorescent dye. Adherence to

these procedures is essential to ensure personal safety and proper disposal.

Disclaimer: A specific Safety Data Sheet (SDS) for Sulfo-Cy3(Me)COOH was not readily

available. The information provided is based on data for closely related sulfo-cyanine dyes and

general laboratory safety practices for handling fluorescent compounds. Users should always

consult their institution's safety office and any available supplier information before use. The

toxicity of many cyanine dyes is not fully known, and they should be handled with care as

potentially toxic.[1]

Properties of Sulfo-Cy3(Me)COOH
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Property Value Source

CAS Number 1121756-11-3 [2][3]

Molecular Formula C30H36N2O8S2 [2]

Molecular Weight 616.75 g/mol [2]

Appearance Solid

Excitation Max (λex) 554 nm

Emission Max (λem) 568 nm

Solubility
Well soluble in water, DMF,

DMSO

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure when handling

Sulfo-Cy3(Me)COOH.
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Body Part PPE Item Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before use.

Dispose of contaminated

gloves immediately.

Body Laboratory coat

A standard laboratory coat

should be worn and kept fully

buttoned.

Eyes/Face Safety goggles

Use tightly sealed safety

goggles to protect against dust

particles and splashes.

Respiratory Respirator

For handling the powder, a fit-

tested N95 or higher-rated

respirator may be required to

prevent inhalation of fine

particles, especially if

engineering controls like a

fume hood are not available.

Feet Closed-toe shoes

Shoes that fully cover the feet

are required in the laboratory

at all times.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the general procedure for preparing and handling Sulfo-Cy3(Me)COOH
solutions for labeling experiments.

Preparation and Weighing:

Handle the solid dye powder in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.

Use non-sparking tools for handling.
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Weigh the required amount of Sulfo-Cy3(Me)COOH in a clean, tared container.

Dissolution:

Since Sulfo-Cy3(Me)COOH is a sulfonated cyanine dye, it is soluble in aqueous buffers.

Dissolve the weighed dye in the appropriate aqueous buffer for your experiment. If using

organic solvents like DMSO or DMF, add the solvent to the dry compound first to ensure

complete dissolution before adding to an aqueous solution.

Vortex or sonicate briefly to ensure the dye is fully dissolved.

Labeling Reaction:

Add the dissolved dye solution to your sample (e.g., protein, nucleic acid) according to

your specific experimental protocol.

Protect the solution from light during incubation to prevent photobleaching of the dye.

Storage:

Store the solid compound and stock solutions protected from light.

For short-term storage of stock solutions (up to 1 month), -20°C is recommended.

For long-term storage (up to 6 months), -80°C is recommended.

Disposal Plan
All waste containing Sulfo-Cy3(Me)COOH must be treated as hazardous chemical waste.

Waste Collection:

Collect all liquid waste containing the dye in a clearly labeled, sealed container. The label

should include "Hazardous Waste," "Fluorescent Dye Waste," and the chemical name

"Sulfo-Cy3(Me)COOH."

Contaminated solid waste, such as gloves, pipette tips, and paper towels, should be

collected in a separate, clearly labeled hazardous waste bag or container.
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Disposal Procedure:

Do not pour fluorescent dye waste down the drain.

Dispose of the collected hazardous waste through your institution's Environmental Health

and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous

waste disposal.

Fluorescent materials often require special disposal procedures due to their potential

environmental impact.

Experimental Workflow
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Caption: Workflow for handling Sulfo-Cy3(Me)COOH from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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